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Executive Summary

RBT-9, chemically known as stannic protoporphyrin (also Tin Protoporphyrin IX or SnPP), is an
investigational drug developed by Renibus Therapeutics. It is a synthetic heme analogue
classified as a potent enzyme inhibitor, anti-inflammatory agent, and broad-spectrum antiviral
compound.[1][2][3] The core of its structure is a protoporphyrin X molecule complexed with a
tin (Sn**) ion.[4][5] RBT-9's primary mechanism of action is the competitive inhibition of heme
oxygenase-1 (HO-1), the rate-limiting enzyme in the degradation of heme.[1][2][3][6] This
activity underlies its therapeutic potential in various pathologies. The compound has been
evaluated in a Phase 2 clinical trial for its potential to improve outcomes in high-risk patients
with COVID-19 and has demonstrated protective effects on vital organs in preclinical studies.[1]
This document provides a comprehensive overview of the chemical structure, physicochemical
properties, mechanism of action, and pharmacological effects of RBT-9 based on publicly
available data.

Chemical Identity and Physicochemical Properties
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RBT-9 is the dichloride salt of a tin-protoporphyrin IX complex. The central tin ion is
coordinated within the porphyrin ring structure.

Chemical Structure

The chemical structure of the active component of RBT-9 is provided below.

Systematic Name: Dihydrogen (OC-6-13)-dichloro[7,12-diethenyl-3,8,13,17-
tetramethylporphyrin-2,18-dipropionato(4-)-N21,N22,N23,N24]stannate(2-)-[2][5]

e Synonyms: Stannic Protoporphyrin, Tin Protoporphyrin IX, Sn-protoporphyrin, SnPP IX,
NSC-267099[1][2][6]

e Chemical Formula: C3aH32Cl2N40O4Sn[5][6]

e SMILES:C=Cclc(C)c2cc3C(=C(CCC(=0)[O-])c(ccac(CCC(=0)
[O-])c(C)c(cc5C(=C(C)c(ccl[nH]2)n5)C=C)[nH]4)n3)C.[CI-].[CI-].[Sn+4][5]

Physicochemical Data

Detailed experimental data on properties such as solubility, melting point, and pKa are not
widely available in the public domain, which is common for a proprietary investigational
compound. The available data is summarized in Table 1.

Property Value Source(s)
Molecular Weight 750.26 g/mol (Dichloride Salt) [5]1[6]
Chemical Formula C34H32CI2N404Sn [51[6]
Appearance Powder [6]

Formal Charge 0 [4]

Table 1: Physicochemical Properties of RBT-9 (Stannic Protoporphyrin Dichloride).

Mechanism of Action and Signaling Pathways
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The pharmacological effects of RBT-9 stem from its multifaceted mechanism of action,
primarily centered on the modulation of the heme degradation pathway, which has significant
downstream effects on inflammation, oxidative stress, and viral activity.

Primary Mechanism: Inhibition of Heme Oxygenase-1
(HO-1)

RBT-9 is a potent and competitive inhibitor of heme oxygenase (HO), the rate-limiting enzyme
that catalyzes the degradation of heme into biliverdin, free iron, and carbon monoxide.[1][2][3]
By blocking the active site of HO-1, RBT-9 prevents the breakdown of heme, leading to its
accumulation and subsequent excretion, primarily in the bile.[3] This inhibition of bilirubin
production has been a primary focus of its historical development.[3]

Interestingly, while RBT-9 potently inhibits HO-1 enzymatic activity, it has also been reported to
markedly increase the cellular content of HO-1 protein, suggesting a dual control mechanism.
[7] This may be a compensatory cellular response to the enzymatic blockade.
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Figure 1: RBT-9 inhibits the Heme Oxygenase-1 (HO-1) enzyme.

Anti-Inflammatory Signaling

The anti-inflammatory properties of RBT-9 and other porphyrin derivatives are linked to the
modulation of key inflammatory signaling pathways. By altering the cellular environment
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through HO-1 inhibition, RBT-9 can reduce the expression of pro-inflammatory cytokines.[8]
Studies in animal models show that administration of stannic protoporphyrin can significantly
decrease levels of Interleukin-6 (IL-6), Prostaglandin E2 (PGE-z), and Interleukin-17 (IL-17).[8]
The reduction in PGE: is associated with the downregulation of cyclooxygenase-2 (COX-2).[8]
Furthermore, porphyrin compounds have been demonstrated to inhibit the pro-inflammatory
NF-kB (Nuclear Factor kappa B) signaling pathway, a central regulator of the inflammatory
response.[9]
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Figure 2: Proposed anti-inflammatory mechanism of RBT-9.

Broad-Spectrum Antiviral Mechanism

RBT-9 has demonstrated potent antiviral activity against a wide range of enveloped viruses,
including SARS-CoV-2, Dengue virus, Yellow Fever virus, and Zika virus.[1][2] The proposed
mechanism is not through the inhibition of a specific host or viral enzyme involved in
replication, but rather through direct inactivation of viral particles.[1][2] Stannic protoporphyrin
targets the viral envelope, a common feature of these viruses. This interaction can lead to the
loss of viral envelope proteins, disrupting the virus's morphology and its ability to adsorb to and
enter host cells.
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Figure 3: Workflow of RBT-9's direct antiviral action.

Experimental Data and Protocols

As RBT-9 is an investigational compound under active development, detailed experimental
protocols and comprehensive quantitative data sets from preclinical and clinical studies are
largely proprietary to the manufacturer and are not available in the public domain.

Available Pharmacological Data

The following data has been reported in publicly accessible scientific literature.
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Parameter Value | Observation Context Source

12 mg/kg body Rat model of

In-vivo Dosage weight/day N [8]
) ] osteoarthritis
(intraperitoneal)

Investigated in a 42-
patient, Phase 2,
o _ randomized, placebo- . _
Clinical Trial S Human clinical trial
controlled trial in high-
risk COVID-19

patients.

Received FDA Fast
Track designation in

FDA Status Regulatory [1]
May 2020 for COVID-

19.

Table 2: Publicly Available Pharmacological and Clinical Data for RBT-9.

Cited Experimental Methodologies (High-Level)

Detailed, step-by-step protocols for the synthesis of RBT-9 or its use in assays are not publicly
available. However, published studies describe the types of experiments conducted to
elucidate its effects:

 In Vitro Antiviral Assays: Studies performed by the National Institute of Allergy and Infectious
Diseases (NIAID) and Texas Biomedical Research Institute utilized in vitro assays to
determine the ability of RBT-9 to inhibit the replication of SARS-CoV-2.[1]

e Animal Models of Inflammation: The anti-inflammatory effects were studied in a rat model of
osteoarthritis induced by anterior cruciate ligament transection. The effects of RBT-9 on
inflammatory mediators (IL-6, IL-17, PGE2) were measured after 10 weeks of administration.

[8]

 Heme Oxygenase Inhibition Assays: The mechanism of HO-1 inhibition was explored by
examining its effect on bilirubin production in bile duct-cannulated rats, which allows for
direct measurement of heme catabolism.[3]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/21446028/
https://pubchem.ncbi.nlm.nih.gov/compound/Stannic-Protoporfin
https://www.benchchem.com/product/b15566492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rbt-9-stannic-protoporphyrin
https://www.benchchem.com/product/b15566492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rbt-9-stannic-protoporphyrin
https://www.benchchem.com/product/b15566492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rbt-9-stannic-protoporphyrin
https://pubchem.ncbi.nlm.nih.gov/compound/Stannic-Protoporfin
https://www.benchchem.com/product/b15566492/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rbt-9-stannic-protoporphyrin
https://pubmed.ncbi.nlm.nih.gov/21446028/
https://pubmed.ncbi.nlm.nih.gov/3838318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566492?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

RBT-9 (stannic protoporphyrin) is a promising investigational therapeutic with a unique, multi-
modal mechanism of action. Its ability to potently inhibit heme oxygenase-1, modulate key anti-
inflammatory signaling pathways, and exert direct, broad-spectrum antiviral activity makes it a
compound of significant interest for a range of diseases. While comprehensive quantitative and
protocol data remain proprietary, the available information provides a strong foundation for
understanding its core chemical properties and pharmacological potential. Further data from
ongoing and future clinical trials will be critical to fully defining its therapeutic profile and clinical
utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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